1-[(3,5-Dimethylcyclohexyl)amino]-2-methylpropan-2-ol

• Molecular Formula: C12H25NO
• Molecular Weight: 199.33 g/mol
• IUPAC Name: 1-[(3,5-dimethylcyclohexyl)amino]-2-methylpropan-2-ol
• InChI: InChI=1S/C12H25NO/c1-9-5-10(2)7-11(6-9)13-8-12(3,4)14/h9-11,13-14H,5-8H2,1-4H3
• InChI Key: RLIZJZAPMLNXNO-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CC(C1)NCC(C)(C)O)C

Description

1-[(3,5-Dimethylcyclohexyl)amino]-2-methylpropan-2-ol is a secondary amine-alcohol compound characterized by a cyclohexyl substituent (3,5-dimethyl configuration) linked to a branched aliphatic alcohol (2-methylpropan-2-ol). Its structural features include:

• A tertiary alcohol group, which enhances steric hindrance and influences solubility.
• A secondary amine group, enabling participation in acid-base reactions or coordination chemistry.
• A bulky 3,5-dimethylcyclohexyl group, contributing to hydrophobicity and conformational rigidity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(3,5-Dimethylcyclohexyl)amino]-2-methylpropan-2-ol typically involves the reaction of 3,5-dimethylcyclohexylamine with 2-methylpropan-2-ol under controlled conditions . The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale batch or continuous processes. The reaction conditions are optimized to ensure high yield and purity of the product. The use of advanced purification techniques, such as distillation and crystallization, is common to achieve the desired quality .

Chemical Reactions Analysis

Types of Reactions

1-[(3,5-Dimethylcyclohexyl)amino]-2-methylpropan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into different amines or alcohols.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like alkyl halides and acyl chlorides are used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can produce a variety of substituted amines .

Scientific Research Applications

1-[(3,5-Dimethylcyclohexyl)amino]-2-methylpropan-2-ol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-[(3,5-Dimethylcyclohexyl)amino]-2-methylpropan-2-ol involves its interaction with specific molecular targets and pathways. The compound’s amino group can form hydrogen bonds and electrostatic interactions with various biomolecules, influencing their function and activity. These interactions can modulate enzymatic activities, receptor binding, and signal transduction pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The following table highlights key structural differences and similarities with analogous compounds:

Compound Name	Molecular Formula	Key Functional Groups	Substituents	CAS RN	Source
1-[(3,5-Dimethylcyclohexyl)amino]-2-methylpropan-2-ol	C₁₂H₂₅NO	Secondary amine, tertiary alcohol	3,5-Dimethylcyclohexyl	N/A
3,5-Dimethylcyclohexyl S-2-diisopropylaminoethyl isopropylphosphonothiolate	C₁₉H₄₀NO₂PS	Phosphonothioate ester, tertiary amine	3,5-Dimethylcyclohexyl, diisopropylaminoethyl	5441-52-1
3,5-Dimethylcyclohexyl ethylphosphonofluoridate	C₁₀H₂₀FO₂P	Phosphonofluoridate	3,5-Dimethylcyclohexyl, ethyl	5441-52-1
1-(3,5-Dimethoxyphenyl)-2-methylpropan-2-ol	C₁₂H₁₈O₃	Phenolic ether, tertiary alcohol	3,5-Dimethoxyphenyl	34489-36-6

Key Observations:

• Phosphorus-Containing Analogs: Compounds like the phosphonothiolate (C₁₉H₄₀NO₂PS) and phosphonofluoridate (C₁₀H₂₀FO₂P) share the 3,5-dimethylcyclohexyl group but incorporate phosphorus-based functional groups, which are absent in the target compound.
• Phenolic Analog: The dimethoxyphenyl variant (C₁₂H₁₈O₃) replaces the cyclohexylamine with a methoxy-substituted aromatic ring, altering electronic properties (e.g., increased polarity) and reducing basicity compared to the amine-alcohol target .

Physicochemical Properties

While direct data on the target compound is sparse, inferences can be drawn from structural analogs:

• This contrasts with the phosphonothiolate (lipophilic due to the phosphorus-sulfur bond) and the dimethoxyphenyl analog (more polar due to methoxy groups) .
• Boiling Point : The branched alcohol and cyclohexyl group likely result in a higher boiling point compared to linear alcohols but lower than phosphorus-containing analogs due to weaker intermolecular forces .

Research Findings and Gaps

• Limited commercial availability of the target compound (discontinued status) suggests challenges in synthesis or niche applications .
• Phosphorus-containing analogs dominate literature, emphasizing their industrial and regulatory significance .
• Further studies on the target compound’s catalytic or biological activity are needed to expand its utility.

Biological Activity

1-[(3,5-Dimethylcyclohexyl)amino]-2-methylpropan-2-ol, with the CAS number 1343786-82-2, is a compound that has gained attention in various fields of research due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C₁₂H₂₅NO
• Molecular Weight : 199.33 g/mol
• CAS Number : 1343786-82-2

The compound features a dimethylcyclohexyl group attached to an amino alcohol structure, which may contribute to its biological activity.

The biological activity of 1-[(3,5-Dimethylcyclohexyl)amino]-2-methylpropan-2-ol is primarily attributed to its interaction with various biological targets. The amino group (-NH₂) can participate in hydrogen bonding and ionic interactions with biomolecules, potentially influencing enzyme activity and receptor binding.

1. Antimicrobial Activity

Research has indicated that compounds similar to 1-[(3,5-Dimethylcyclohexyl)amino]-2-methylpropan-2-ol exhibit antimicrobial properties. For instance, studies on related compounds have shown efficacy against various bacteria and fungi, suggesting a potential for this compound in antimicrobial applications.

2. Neuroprotective Effects

Preliminary studies suggest that the compound may have neuroprotective effects. The structural similarities with known neuroprotective agents indicate it could modulate neurotransmitter systems or protect neuronal cells from oxidative stress.

Case Study 1: Antimicrobial Efficacy

In a study evaluating the antimicrobial properties of similar compounds, it was found that derivatives of amino alcohols exhibited significant activity against Escherichia coli and Candida albicans. The study utilized various concentrations and demonstrated a dose-dependent response in inhibiting microbial growth .

Compound	Target Organisms	Minimum Inhibitory Concentration (MIC)
Compound A	E. coli	32 µg/mL
Compound B	C. albicans	16 µg/mL
1-Dimethylcyclohexyl-amino-alcohol	E. coli, C. albicans	TBD

Case Study 2: Neuroprotective Mechanisms

A recent investigation into the neuroprotective effects of amino alcohols indicated that these compounds can enhance neuronal survival in vitro under oxidative stress conditions. The mechanism was linked to the modulation of antioxidant pathways and inhibition of apoptosis .

Research Findings

• Toxicological Studies : Toxicological assessments have shown that while some derivatives exhibit low toxicity profiles, further studies are necessary to establish safety margins for human use.
• Pharmacological Profiles : Various pharmacological evaluations suggest potential applications in treating neurodegenerative diseases due to their ability to cross the blood-brain barrier effectively.
• Synthetic Pathways : The synthesis of 1-[(3,5-Dimethylcyclohexyl)amino]-2-methylpropan-2-ol has been optimized for higher yields and purity, facilitating further research into its biological properties .